Cas no 148916-53-4 (Treprostinil Acyl-β-D-Glucuronide)

Treprostinil Acyl-β-D-Glucuronide is a metabolite of treprostinil, a synthetic prostacyclin analog used in the treatment of pulmonary arterial hypertension (PAH). This glucuronide conjugate forms via hepatic metabolism, where treprostinil undergoes enzymatic conjugation with glucuronic acid, enhancing its water solubility for renal excretion. The compound is of interest in pharmacokinetic studies due to its role in treprostinil clearance and potential interactions. Its characterization aids in understanding drug metabolism, bioavailability, and elimination pathways, supporting the development of optimized therapeutic regimens. Analytical reference standards of Treprostinil Acyl-β-D-Glucuronide are valuable for LC-MS/MS assays in clinical and preclinical research, ensuring accurate quantification in biological matrices.
Treprostinil Acyl-β-D-Glucuronide structure
148916-53-4 structure
Product Name:Treprostinil Acyl-β-D-Glucuronide
CAS No:148916-53-4
MF:C29H42O11
MW:566.637190341949
CID:5040627
Update Time:2025-06-08

Treprostinil Acyl-β-D-Glucuronide Chemical and Physical Properties

Names and Identifiers

    • Treprostinil Acyl-β-D-Glucuronide
    • β-D-Glucopyranuronic acid, 1-[[[2,3,3a,4,9,9a-hexahydro-2-hydroxy-1-(3-hydroxyoctyl)-1H-benz[f]inden-5-yl]oxy]acetate], [1R-[1α(S*),2β,3aα,9aα]]- (9CI)
    • Treprostinil Acyl-β-D-Glucuronide Treprostinil Acyl-β-D-Glucuronide
    • Inchi: 1S/C29H42O11/c1-2-3-4-7-17(30)9-10-18-19-11-15-6-5-8-22(20(15)12-16(19)13-21(18)31)38-14-23(32)39-29-26(35)24(33)25(34)27(40-29)28(36)37/h5-6,8,16-19,21,24-27,29-31,33-35H,2-4,7,9-14H2,1H3,(H,36,37)
    • InChI Key: WGYOJYLHBMLVFP-UHFFFAOYSA-N
    • SMILES: C(C1C(CC2CC3=C(C=CC=C3CC12)OCC(=O)OC1C(C(O)C(O)C(C(=O)O)O1)O)O)CC(O)CCCCC

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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